![molecular formula C9H12N2O B1431053 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine CAS No. 1393544-54-1](/img/structure/B1431053.png)
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Overview
Description
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is a heterocyclic chemical compound with the molecular formula C9H12N2O . It has a molecular weight of 164.21 . This compound is a solid at room temperature .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives, including this compound, has been a subject of research for the past 18 years . The strategies related to the synthesis of 1,5-naphthyridines involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3 . This code provides a standard way to encode the molecular structure using text.Chemical Reactions Analysis
The reactivity of 1,5-naphthyridine derivatives has been studied extensively. These compounds can react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and form metal complexes .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Chemical Reactions
- 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is involved in various chemical synthesis processes. For example, it has been synthesized via reductive amination of Schiff's bases, showcasing its role in creating complex organic compounds (Zlatoidský & Gabos, 2009).
- Another study elaborates on its synthesis from different precursors, underlining its versatility in chemical reactions (Victory, Teixidó, & Borrell, 1992).
Pharmacological Activities
- Naphthyridine derivatives, including this compound, have been noted for their pharmacological activities. A study demonstrated the anticancer activity of a related compound in human melanoma cells, indicating potential therapeutic applications (Kong et al., 2018).
Neurological Research
- Hexahydro-1,6-naphthyridines, a category including this compound, have been studied for their acetylcholinesterase inhibitory activity. This suggests potential implications in treating neurological disorders such as Alzheimer's disease (Almansour et al., 2015).
Bone Health and Osteoporosis Treatment
- A compound closely related to this compound showed significant potential in treating osteoporosis. This highlights the relevance of naphthyridine derivatives in developing treatments for bone health disorders (Hutchinson et al., 2003).
Antimalarial Research
- Studies on N4-substituted 1,5-naphthyridin-4-amines, related to this compound, have been conducted to explore their potential as antimalarial agents, although they showed no significant activity compared to existing treatments (Barlin & Tan, 1984; Barlin & Tan, 1985).
Additional Applications
- Its derivatives have been studied for potential roles in treating various medical conditions and in the development of new pharmaceutical compounds, demonstrating the broad scope of its scientific research applications (Zhang et al., 2015; Abele et al., 2014; Wang et al., 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
The future directions for the study of 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine and related compounds are likely to involve further exploration of their synthesis, reactivity, and applications. Given their significant importance in the field of medicinal chemistry, these compounds are likely to continue to be a focus of research .
Mechanism of Action
Target of Action
It’s structurally similar compound, 5-methoxy-1,2,3,4-tetrahydro-2,6-naphthyridine, has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain.
Mode of Action
Biochemical Pathways
Result of Action
Based on its structural similarity to other naphthyridines, it may have a variety of biological activities, including potential anticancer properties .
Properties
IUPAC Name |
6-methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCLZTKZAAHOQRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=C1)NCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1393544-54-1 | |
Record name | 6-methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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